Cas no 2680790-32-1 (benzyl N-{4-4-bromo-5-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate)

• Product Name: benzyl N-{4-4-bromo-5-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate
• CAS No: 2680790-32-1
• MF: C₁₈H₁₃BrF₃N₃O₂
• MW: 440.213933706284
• CID: 5626090
• PubChem ID: 165933481
• Update Time: 2025-06-14

benzyl N-{4-4-bromo-5-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304291
• benzyl N-{4-[4-bromo-5-(trifluoromethyl)-1H-pyrazol-1-yl]phenyl}carbamate
• 2680790-32-1
• benzyl N-{4-4-bromo-5-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate

• Inchi： 1S/C18H13BrF3N3O2/c19-15-10-23-25(16(15)18(20,21)22)14-8-6-13(7-9-14)24-17(26)27-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,24,26)
• InChI Key： NHIQBRAWAZMHCF-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1C(F)(F)F)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 439.01432g/mol
• Monoisotopic Mass: 439.01432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-{4-4-bromo-5-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}carbamate

Comprehensive Overview of Benzyl N-{4-[4-Bromo-5-(Trifluoromethyl)-1H-Pyrazol-1-Yl]Phenyl}Carbamate (CAS No. 2680790-32-1)

Benzyl N-{4-[4-bromo-5-(trifluoromethyl)-1H-pyrazol-1-yl]phenyl}carbamate (CAS No. 2680790-32-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group and a bromo substituent enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their widespread use in drug discovery and material science. The benzyl carbamate moiety in this compound further adds to its versatility, enabling it to participate in various chemical reactions. Researchers are particularly interested in its potential as a building block for developing novel therapeutics, especially in the fields of oncology and neurology. The compound's CAS No. 2680790-32-1 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

The synthesis of benzyl N-{4-[4-bromo-5-(trifluoromethyl)-1H-pyrazol-1-yl]phenyl}carbamate involves multi-step organic reactions, often starting from readily available precursors. Its pyrazole core is a common motif in many FDA-approved drugs, highlighting its pharmacological relevance. The compound's lipophilicity, influenced by the trifluoromethyl group, improves its membrane permeability, a critical factor in drug design. This property aligns with the growing trend of developing bioactive molecules with enhanced pharmacokinetic profiles.

From an industrial perspective, the compound's scalable synthesis and stability under various conditions make it an attractive candidate for large-scale production. Its applications extend beyond pharmaceuticals; it is also explored in agrochemical formulations, where its structural attributes contribute to pest control efficacy. The integration of halogenated pyrazoles into such formulations is a hot topic, as it addresses the need for environmentally friendly yet potent solutions.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize benzyl N-{4-[4-bromo-5-(trifluoromethyl)-1H-pyrazol-1-yl]phenyl}carbamate. Catalytic processes and solvent-free reactions are among the innovative approaches being explored to minimize waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing. The compound's CAS No. 2680790-32-1 is frequently cited in patents and scholarly articles, reflecting its commercial and academic significance.

Another area of interest is the compound's potential role in covalent inhibitors, a class of therapeutics gaining traction in precision medicine. The bromo substituent can act as a leaving group, facilitating the formation of covalent bonds with target proteins. This mechanism is particularly relevant in the development of treatments for chronic diseases, where long-lasting effects are desired. The compound's structural tunability allows for further modifications to optimize its efficacy and safety.

As the scientific community continues to explore the applications of benzyl N-{4-[4-bromo-5-(trifluoromethyl)-1H-pyrazol-1-yl]phenyl}carbamate, its CAS No. 2680790-32-1 remains a key reference point. The compound exemplifies the intersection of medicinal chemistry and material science, offering endless possibilities for innovation. Whether in drug development or agrochemical advancements, its contributions are poised to shape the future of these industries.